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Compound of Interest

Compound Name: Atomoxetine-d3 hydrochloride

Cat. No.: B562540

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling Atomoxetine-d3 hydrochloride. The following
procedural information is designed to ensure the safe execution of laboratory operations and
proper disposal of waste, building a foundation of trust in laboratory safety and chemical
handling.

Chemical Identifier:
o Name: Atomoxetine-d3 hydrochloride
e CAS Number: 1217776-38-9

Primary Hazards: The Safety Data Sheet (SDS) for Atomoxetine-d3 hydrochloride indicates
several significant hazards:

» Acute Toxicity: Toxic if swallowed and fatal if inhaled.[1]

o Serious Eye Damage: Causes severe eye damage.[1]

» Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[1]
o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Given these hazards, strict adherence to the following personal protective equipment (PPE)
and handling protocols is mandatory.
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The required PPE varies

based on the specific task being performed.

Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Access

 Safety glasses with side
shieldse Laboratory coate

Closed-toe shoes

« Nitrile gloves

Handling of Powders/Solids
(e.g., Weighing)

« Full-face respirator with
appropriate cartridgese
Chemical-resistant coveralls or
suite Double-gloving (e.g.,
nitrile)s Chemical-resistant

shoe covers

* Head coveringe Chemical-

resistant apron

Handling of Liquids/Solutions

» Chemical splash goggles or a
face shields Chemical-resistant
glovese Chemical-resistant

apron over lab coat

« Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

« Chemical splash goggles or
face shields Heavy-duty,
chemical-resistant glovese
Waterproof or chemical-

resistant apron

* Respirator (if aerosols or

vapors are generated)

Experimental Protocol: Preparation of an Internal
Standard Stock Solution for LC-MS Analysis

This protocol outlines the steps for preparing a 100 pg/mL stock solution of Atomoxetine-d3

hydrochloride, a common procedure where it is used as an internal standard for quantitative

analysis.[2][3][4]

Pre-Operational Safety Checks
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» Designated Area: All handling of Atomoxetine-d3 hydrochloride must occur in a
designated area, such as a certified chemical fume hood or a powder containment
enclosure, to minimize inhalation exposure.

o Ventilation Check: Ensure the fume hood or containment system is functioning correctly.

o Assemble Materials: Gather all necessary equipment, including vials, spatulas, pipettes, and
solvent, before handling the compound.

e PPE Inspection: Don and inspect all required PPE as outlined in the table above for
"Handling of Powders/Solids." Ensure a proper fit for the respirator.

Operational Procedure: Stock Solution Preparation
» Weighing:

o Perform this task within the fume hood or a containment enclosure.

o Carefully weigh the desired amount of Atomoxetine-d3 hydrochloride powder (e.g., 1
mg) using a calibrated analytical balance and a disposable weigh boat.

o Use a dedicated spatula for this compound.

o Dissolution:

[¢]

Transfer the weighed powder to a clean volumetric flask (e.g., 10 mL).

[e]

Add a small amount of the appropriate solvent (e.g., methanol or acetonitrile) to the flask.

[4115]

[e]

Gently swirl the flask to dissolve the powder. If necessary, sonicate for a few minutes to
ensure complete dissolution.[5]

[e]

Once dissolved, add the solvent to the final volume mark.

e Storage:

o Tightly seal the volumetric flask.
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o Clearly label the flask with the compound name, concentration, solvent, and preparation
date.

o Store the solution according to the manufacturer's recommendations, typically in a cool,
dry place.

Post-Operational Plan: Decontamination and Disposal

o Work Surface Decontamination:

o Wipe down all work surfaces within the fume hood with an appropriate decontaminating
solution.

» Equipment Decontamination:

o All reusable equipment (e.g., spatula, volumetric flask) must be thoroughly
decontaminated. This may involve rinsing with the solvent used, followed by a standard
laboratory cleaning procedure.

o Dispose of single-use items (e.g., weigh boat, disposable gloves) in a designated
hazardous waste container.

» PPE Removal and Disposal:
o Remove PPE in the reverse order it was put on to avoid self-contamination.
o Dispose of all single-use PPE in the designated hazardous waste container.
o Waste Disposal:

o All waste contaminated with Atomoxetine-d3 hydrochloride, including excess solutions
and cleaning materials, must be disposed of as hazardous waste.[1]

o Do not pour any solutions containing this compound down the drain.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Safety and Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Atomoxetine-d3

hydrochloride, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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